Cas no 393823-42-2 (N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393823-42-2
• MF: C₂₁H₂₁N₃S
• MW: 347.476543188095
• CID: 5968945
• PubChem ID: 4259892
• Update Time: 2025-06-13

N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• Oprea1_862231
• AKOS024580813
• N-benzyl-1-phenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• N-benzyl-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• 393823-42-2
• F0533-0005
• N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide

• Inchi： 1S/C21H21N3S/c25-21(22-16-17-8-3-1-4-9-17)24-15-14-23-13-7-12-19(23)20(24)18-10-5-2-6-11-18/h1-13,20H,14-16H2,(H,22,25)
• InChI Key： JSQHSWNJOKNFOT-UHFFFAOYSA-N
• SMILES： S=C(NCC1C=CC=CC=1)N1CCN2C=CC=C2C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 347.14561886g/mol
• Monoisotopic Mass: 347.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Additional information on N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Comprehensive Overview of N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS No. 393823-42-2)

The compound N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS No. 393823-42-2) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This pyrrolopyrazine derivative features a carbothioamide functional group, which enhances its reactivity and binding affinity, making it a promising candidate for various research and industrial applications.

In the realm of drug discovery, N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide is often explored for its potential as a pharmacophore. Researchers are particularly interested in its ability to interact with biological targets, such as enzymes and receptors, due to its heterocyclic scaffold. The presence of both phenyl and benzyl groups in its structure further contributes to its lipophilicity, which is a critical factor in bioavailability and drug delivery.

From a synthetic chemistry perspective, the compound's pyrrolo[1,2-a]pyrazine core is a versatile building block for the development of more complex molecules. Its carbothioamide moiety offers opportunities for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend in combinatorial chemistry, where researchers seek to optimize molecular properties for specific applications.

The compound's CAS No. 393823-42-2 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthetic routes, physicochemical properties, and potential therapeutic uses. For instance, questions like "How to synthesize N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide?" or "What are the spectroscopic characteristics of CAS No. 393823-42-2?" are common in scientific forums and search engines.

In addition to its pharmaceutical potential, N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide has also been investigated for its utility in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronics, such as OLEDs and photovoltaic devices. This interdisciplinary appeal underscores the compound's versatility and broad applicability.

As the scientific community continues to explore heterocyclic compounds, N-benzyl-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide remains a subject of active research. Its unique structure and functional groups provide a fertile ground for innovation, whether in medicinal chemistry, catalysis, or advanced materials. For researchers and industry professionals, understanding this compound's properties and potential is essential for driving future breakthroughs.